Cas no 816446-68-1 (4-Pyridinecarboxaldehyde, 2,6-bis(4-methoxy-2-methylphenyl)-)

• Product Name: 4-Pyridinecarboxaldehyde, 2,6-bis(4-methoxy-2-methylphenyl)-
• CAS No: 816446-68-1
• MF: C₂₂H₂₁NO₃
• MW: 347.407046079636
• CID: 703527
• PubChem ID: 71420901
• Update Time: 2025-04-19

4-Pyridinecarboxaldehyde, 2,6-bis(4-methoxy-2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxaldehyde, 2,6-bis(4-methoxy-2-methylphenyl)-
• 2,6-bis(4-methoxy-2-methylphenyl)pyridine-4-carbaldehyde
• 816446-68-1
• DTXSID70840076

• Inchi： 1S/C22H21NO3/c1-14-9-17(25-3)5-7-19(14)21-11-16(13-24)12-22(23-21)20-8-6-18(26-4)10-15(20)2/h5-13H,1-4H3
• InChI Key： SWNOHEKXWDASSZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C)C=1)C1C=C(C=O)C=C(C2C=CC(=CC=2C)OC)N=1

Computed Properties

• Exact Mass: 347.15214353g/mol
• Monoisotopic Mass: 347.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 48.4Ų